1-(Pyrrolidin-3-yl)pent-4-yn-2-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• SMILES: C#CCC(=O)CC1CCNC1
• InChI: InChI=1S/C9H13NO/c1-2-3-9(11)6-8-4-5-10-7-8/h1,8,10H,3-7H2
• InChIKey: DWRYRTNZBOWKHK-UHFFFAOYSA-N

Researchers often mistake the pent-4-yn-1-one regioisomer for the correct 2-one, losing the unique dual enolizable α-carbons and secondary amine critical for protease inhibitor design. 1-(Pyrrolidin-3-yl)pent-4-yn-2-one (CAS 1595059-21-4) provides the exact C-3 pyrrolidine attachment with a pent-4-yn-2-one chain, enabling iterative α-functionalization and retaining an H-bond donor anchor. • 95% purity; MW 151.21; C9H13NO. • Dual enolizable α-positions for sequential alkylation/aldol chemistry. • LogP 0.58, TPSA 29.1 Ų - lead-like fragment for cathepsin S/L programs. • Limited commercial availability above 1 g; ideal for mg-to-g medicinal chemistry campaigns.

1-(Pyrrolidin-3-yl)pent-4-yn-2-one Procurement Guide

1-(Pyrrolidin-3-yl)pent-4-yn-2-one is a C9H13NO heterocyclic building block composed of a pyrrolidine ring substituted at the 3-position with a pent-4-yn-2-one chain, providing distinct ketone and terminal alkyne functional handles . With a molecular weight of 151.21 Da, a calculated LogP of 0.5784, and a topological polar surface area (TPSA) of 29.1 Ų, this compound occupies a specific physicochemical niche among pyrrolidinyl alkynones . It appears within the patent landscape of Hoffmann-La Roche's pyrrolidine-derived cathepsin inhibitors (EP2814822/US2013/0137687), indicating its relevance as a synthetic intermediate in protease-targeted drug discovery programs [1]. However, publicly available quantitative biological or pharmacological data for this exact compound remains extremely limited; the differentiation evidence presented below is drawn primarily from calculated physicochemical parameters, structural comparisons with close analogs, and patent context.

1

Synthetic Intermediate Workflow

Fits protease-targeted drug discovery programs requiring a dual-enolizable pyrrolidinyl alkynone building block with a terminal alkyne handle and retained secondary amine.

2

Patent-Linked Chemical Space

Structures in this class appear in Hoffmann-La Roche cathepsin inhibitor patents, providing context for use in cysteine protease SAR exploration rather than generic library synthesis.

3

Procurement Context

Commercially available in 1 g quantities at 95% purity; multi-gram needs may require advance vendor inquiry, making early engagement advisable for scale-up planning.

• [1] Banner, D.; Haap, W.; Kuhn, B.; et al.; F. Hoffmann-La Roche AG. Novel Pyrrolidine Derivatives. European Patent EP2814822 (A1), filed 14 February 2013; also published as US Patent Application US2013/0137687 (A1), 30 May 2013. View Source

Substitution Risks for 1-(Pyrrolidin-3-yl)pent-4-yn-2-one

Pyrrolidinyl alkynones sharing the C₉H₁₃NO formula can appear nearly identical on a procurement list, yet three structural variables—ketone position on the pentynone chain, pyrrolidine ring attachment point (N-1, C-2, or C-3), and chain length—produce molecules with distinct reactivity profiles, physicochemical properties, and synthetic utility . The target compound's ketone at position 2 of the pentynone chain (pent-4-yn-2-one) places the carbonyl β to the alkyne, whereas the regioisomeric pent-4-yn-1-one analogs place the carbonyl α to the pyrrolidine ring, altering both the electronics of enolate formation and the steric environment around the alkyne for click chemistry or cross-coupling applications . Furthermore, the C-3 attachment of the pyrrolidine preserves the secondary amine character (one H-bond donor), which is lost in N-1-substituted (amide-type) analogs that eliminate the H-bond donor and substantially increase conformational restriction . The combination of LogP 0.5784 and TPSA 29.1 Ų distinguishes this compound from shorter-chain butynone analogs (C₈H₁₁NO, MW 137.18) that exhibit lower lipophilicity and reduced synthetic reach . These structural distinctions mean that simply procuring the cheapest available pyrrolidinyl alkynone—without verifying ketone position, ring attachment, and chain length—can lead to failed synthetic sequences or altered biological probe behavior.

Ketone Position Pent-4-yn-1-one regioisomers place the carbonyl adjacent to the pyrrolidine ring, reducing enolizable α-positions from two to one. This substitution may alter enolate alkylation routes and limit sequential diversification strategies.

Ring Attachment N-1-substituted (amide-type) analogs eliminate the secondary amine H-bond donor entirely. This structural change may shift the pharmacophore hydrogen-bonding capacity and preclude direct replacement in protease inhibitor SAR.

Chain Length Shorter-chain butynone analogs (C₈H₁₁NO) lack the extended methylene spacer. Alkyne reach in CuAAC bioconjugation applications may differ, potentially affecting steric compatibility with macromolecular targets.

1-(Pyrrolidin-3-yl)pent-4-yn-2-one Differentiation Evidence

Lipophilicity and Polar Surface Area Comparison

1-(Pyrrolidin-3-yl)pent-4-yn-2-one exhibits a calculated LogP of 0.5784 and a TPSA of 29.1 Ų, as reported by the vendor Leyan . In contrast, its closest shorter-chain analog, 1-(Pyrrolidin-3-yl)but-3-yn-2-one (CAS 1602281-83-3; C₈H₁₁NO; MW 137.18), is predicted to have a lower LogP due to the absence of one methylene unit in the alkynone chain . The additional methylene in the pentynone chain of the target compound increases lipophilicity by approximately 0.3–0.5 log units (class-level inference from methylene fragment contributions), enhancing membrane permeability potential while retaining aqueous solubility within the same general range [1]. The TPSA value of 29.1 Ų is identical to that expected for the butynone analog (both share one secondary amine and one ketone), confirming that the lipophilicity gain is achieved without sacrificing polar surface area .

Lipophilicity & TPSA

Class-level

ΔMW +14.03 Da; ΔLogP estimated +0.3 to +0.5 (one CH₂ unit) vs. butynone analog; TPSA 29.1 Ų identical across both.

Supports lipophilicity-driven permeability screening without altering polar surface area.

Calculated properties; vendor-reported for target; class-level inference for comparator LogP shift.

Evidence Dimension	Calculated LogP and TPSA
Target Compound Data	LogP 0.5784; TPSA 29.1 Ų; MW 151.21; C9H13NO
Comparator Or Baseline	1-(Pyrrolidin-3-yl)but-3-yn-2-one; C8H11NO; MW 137.18; TPSA ~29.1 Ų (same functional groups); LogP estimated lower by ~0.3–0.5 units (methylene deletion)
Quantified Difference	ΔMW = +14.03 Da (one CH₂); ΔLogP estimated +0.3 to +0.5 (class-level inference from methylene contribution to logP)
Conditions	Calculated physicochemical properties; vendor-reported (Leyan) for target; structural inference for comparator

Why This Matters

A LogP difference of 0.3–0.5 units can shift a compound across critical permeability thresholds in lead optimization; the pentynone chain length directly influences the reach and geometry of the terminal alkyne in click chemistry conjugations.

• [1] Class-level inference: each methylene (–CH₂–) unit contributes approximately +0.5 to LogP (Hansch-Leo fragment constant). See: Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. Chem. Rev. 1971, 71 (6), 525–616. View Source

Ketone Regiochemistry and Enolate Reactivity

The target compound bears the ketone at position 2 of the pentynone chain (pent-4-yn-2-one), placing the carbonyl carbon β to the terminal alkyne and two bonds removed from the pyrrolidine attachment point . The regioisomer 1-(Pyrrolidin-3-yl)pent-4-yn-1-one (CAS 1599347-87-1) positions the ketone directly adjacent to the pyrrolidine ring (position 1), creating a different electronic environment where the carbonyl is conjugated with the pyrrolidine nitrogen lone pair through-space . In the target compound, the SMILES O=C(CC#C)CC1CNCC1 reveals that the ketone is flanked by a methylene on each side (CH₂–CO–CH₂–C≡CH), providing two distinct enolizable positions and enabling regioselective enolate chemistry that is inaccessible in the 1-one regioisomer, where only one enolizable α-position exists . This structural feature allows sequential functionalization at both α-carbons adjacent to the carbonyl, expanding the synthetic diversification potential.

Enolizable Sites

Data to verify

Target: 2 α-carbons adjacent to ketone (CH₂–CO–CH₂–C≡CH). 1-one regioisomer: 1 enolizable α-carbon.

May support sequential alkylation/acylation strategies not accessible with the 1-one regioisomer.

Structural analysis from SMILES strings; enolizability assessed by α-hydrogen presence.

Evidence Dimension	Number of enolizable α-positions adjacent to ketone
Target Compound Data	Two α-carbons (CH₂ groups on both sides of C=O); SMILES O=C(CC#C)CC1CNCC1
Comparator Or Baseline	1-(Pyrrolidin-3-yl)pent-4-yn-1-one (CAS 1599347-87-1): one α-carbon with enolizable protons (CH₂ between C=O and alkyne); SMILES C#CCCC(=O)C1CCNC1
Quantified Difference	2 enolizable sites vs. 1 enolizable site
Conditions	Structural analysis from SMILES strings; enolizability assessed by presence of α-hydrogens adjacent to ketone carbonyl

Why This Matters

Having two distinct enolizable positions permits sequential alkylation/acylation strategies that are impossible with the 1-one regioisomer, directly affecting synthetic route design and the structural diversity of downstream products.

H-Bond Donor: C-3 vs. N-1 Pyrrolidine Attachment

The target compound features attachment of the pent-4-yn-2-one chain at the C-3 position of the pyrrolidine ring, preserving the secondary amine (NH) with one H-bond donor and one H-bond acceptor on the ring nitrogen, as confirmed by the calculated properties: H_Donors = 1, H_Acceptors = 2 . In contrast, N-1-substituted analogs such as 1-(Pyrrolidin-1-yl)pent-4-yn-1-one (amide-type) have the pentynone chain directly attached to the pyrrolidine nitrogen, eliminating the H-bond donor entirely (H_Donors = 0) and altering the electronic character of the nitrogen from a basic secondary amine to a non-basic amide . The C-2 positional isomers (e.g., 1-(Pyrrolidin-2-yl)pent-4-yn-2-one, CAS 1599396-56-1) also retain the secondary amine but place the substituent at the α-position of the pyrrolidine, which introduces a chiral center adjacent to the ring nitrogen and alters the spatial orientation of the alkynone chain relative to the pyrrolidine scaffold .

H-Bond Donor Retention

Context-dependent

C-3 attachment retains secondary amine (H_Donors = 1). N-1 amide-type analog: H_Donors = 0. C-2 analog: introduces α-chiral center.

H-bond donor presence may be critical for target engagement in protease inhibitor pharmacophore models.

Vendor-reported H-bond count for target; class-level inference for N-1 and C-2 comparator properties.

Evidence Dimension	H-bond donor count and pyrrolidine nitrogen character
Target Compound Data	C-3 attachment; secondary amine retained; H_Donors = 1; H_Acceptors = 2; basic pyrrolidine nitrogen
Comparator Or Baseline	1-(Pyrrolidin-1-yl)pent-4-yn-1-one (N-1 amide-type): H_Donors = 0; non-basic amide nitrogen; 1-(Pyrrolidin-2-yl)pent-4-yn-2-one (CAS 1599396-56-1): C-2 attachment; H_Donors = 1 but α-substituted chiral center
Quantified Difference	ΔH_Donors = 1 vs. 0 (N-1 analog); C-3 attachment avoids α-chiral center present in C-2 analog
Conditions	Structural comparison; H-bond donor count from Leyan vendor data for target compound; class-level inference for comparator properties

Why This Matters

The presence of a secondary amine H-bond donor is critical for target engagement in medicinal chemistry campaigns (e.g., protease inhibitor hydrogen bonding); its absence in N-1 analogs fundamentally alters the pharmacophore and precludes direct replacement in SAR studies.

Patent Provenance: Cathepsin Inhibitor Program

The structural class encompassing 1-(Pyrrolidin-3-yl)pent-4-yn-2-one falls within the scope of Hoffmann-La Roche's patent family EP2814822 / US2013/0137687, which claims novel pyrrolidine derivatives as preferential inhibitors of cysteine protease cathepsins (particularly Cathepsin S and L) [1]. The patent specifically encompasses compounds of formula (I) wherein the pyrrolidine ring can be substituted at various positions with carbonyl-containing chains, creating a structural framework into which the target compound fits as a synthetic intermediate [2]. The patent's IPC classifications (C07D 207/10, A61P 3/10, A61P 9/10) indicate relevance to metabolic and cardiovascular diseases, including diabetes and atherosclerosis, providing a validated therapeutic context that is absent for many other pyrrolidinyl alkynone building blocks [3]. This patent linkage distinguishes the target compound from purely commodity building blocks and suggests its utility in synthesizing bioactive molecules within a defined, patent-protected chemical space.

Patent Provenance

Source review

Falls within structural scope of EP2814822 / US2013/0137687 (Hoffmann-La Roche cathepsin inhibitor program). IPC: A61P 3/10, A61P 9/10.

Provides research context for cysteine protease inhibitor chemical space; no public activity data for this exact compound.

Patent document analysis; no direct assay results available for the target compound itself.

Evidence Dimension	Patent family coverage and therapeutic area relevance
Target Compound Data	Falls within structural scope of EP2814822 / US2013/0137687 (Hoffmann-La Roche); IPC A61P 3/10 (diabetes), A61P 9/10 (atherosclerosis), C07D 207/10
Comparator Or Baseline	Many pyrrolidinyl alkynone building blocks lack direct association with major-pharma patent families for specific therapeutic targets
Quantified Difference	Patent linkage present (qualitative); no quantitative activity data for exact compound available in public domain
Conditions	Patent document analysis; IPC classification review; no direct assay data for the exact compound in public literature

Why This Matters

Compounds with patent provenance in active pharmaceutical programs carry higher confidence for downstream biological relevance; procurement decisions for medicinal chemistry campaigns benefit from selecting building blocks within validated inhibitor chemical space.

• [1] Banner, D.; Haap, W.; Kuhn, B.; et al.; F. Hoffmann-La Roche AG. Novel Pyrrolidine Derivatives. US Patent Application US2013/0137687 (A1), published 30 May 2013. Also EP2814822 (A1), filed 14 February 2013. IPC: C07D 207/10; A61P 3/00; A61P 9/10. View Source
• [2] UK Intellectual Property Office. EP2814822 Examination Details; F. Hoffmann-La Roche AG; Status: Not in force; IPC C07D 401/14, A61K 31/401, A61P 3/00. Available at: https://www.search-for-intellectual-property.service.gov.uk/EP2814822/examination-details View Source
• [3] F. Hoffmann-La Roche AG. Novel Pyrrolidine Derivatives as Inhibitors of Cathepsin. Patent family also includes HK14108042.5 (HK1194730A). Agricultural Patent Information System (agri.nais.net.cn). View Source

Vendor Availability and Scalability

1-(Pyrrolidin-3-yl)pent-4-yn-2-one is available from Leyan (Product No. 2090851) at 95% purity in 1 g quantities, with larger scales (≥5 g) available only upon inquiry, indicating limited bulk manufacturing capacity . Other vendors such as A2B Chem (Cat# AX22178) also list the compound . In comparison, the regioisomer 1-(Pyrrolidin-3-yl)pent-4-yn-1-one (CAS 1599347-87-1) is stocked by Enamine at multiple scales up to 10 g with transparent pricing (e.g., $986/1g, $2,858/5g, $4,236/10g at 95% purity), indicating more established supply chains for the 1-one regioisomer [1]. This disparity in commercial availability means that the 2-one regioisomer (target compound) may require longer lead times or custom synthesis for programs requiring gram-to-multi-gram quantities, a factor that must be weighed against its unique synthetic advantages.

Supply Scalability

Method context

Target: 1 g stocked at 95% purity; ≥5 g inquiry-only. 1-one regioisomer: stocked up to 10 g with transparent pricing ($986–$4,236).

Procurement planning should account for constrained supply of the 2-one isomer relative to the more readily available 1-one analog.

Vendor inventory data accessed early 2025; subject to change.

Evidence Dimension	Commercial availability and scalability (pricing transparency, stocked quantities)
Target Compound Data	Leyan: 95% purity, 1 g stocked, ≥5 g inquiry-only; A2B Chem: listed, availability unconfirmed
Comparator Or Baseline	1-(Pyrrolidin-3-yl)pent-4-yn-1-one (CAS 1599347-87-1): Enamine stocks at 0.05 g–10 g; transparent pricing up to $4,236/10g
Quantified Difference	Regioisomer (1-one) has at least 10× greater stocked quantity range with transparent pricing; target compound (2-one) limited to 1 g stocked
Conditions	Vendor inventory data accessed February–April 2025; subject to change

Why This Matters

Procurement planning must account for the target compound's more constrained supply chain; early engagement with vendors for bulk inquiries is essential if multi-gram synthesis campaigns are anticipated, whereas the 1-one regioisomer can be sourced more readily.

• [1] Kuujia / Enamine. 1-Pyrrolidin-3-ylpent-4-yn-1-one; CAS 1599347-87-1; EN300-795105; 95% purity; pricing: $986/1g, $2,858/5g, $4,236/10g (as of Feb 2025). Available at: https://www.kuujia.com/cas-1599347-87-1.html View Source

1-(Pyrrolidin-3-yl)pent-4-yn-2-one Applications

Cathepsin Inhibitor SAR via Dual Enolizable Positions

Based on the patent provenance within Hoffmann-La Roche's cathepsin inhibitor program and the compound's unique feature of two enolizable α-positions adjacent to the ketone [1], 1-(Pyrrolidin-3-yl)pent-4-yn-2-one is optimally suited for medicinal chemistry teams synthesizing pyrrolidine-based cysteine protease inhibitors. The dual enolizable sites permit sequential alkylation or aldol reactions to introduce diverse substituents at both α-carbons, enabling rapid exploration of S2 and S3 subsite binding interactions in cathepsin S/L targets. The retained secondary amine (H_Donors = 1) provides a critical hydrogen-bonding anchor for active-site engagement . Researchers should prioritize this compound over the pent-4-yn-1-one regioisomer when synthetic plans require iterative α-functionalization of the ketone.

Extended Alkyne Spacer for CuAAC Bioconjugation

The pent-4-yn-2-one chain positions the terminal alkyne four carbon atoms from the carbonyl and five atoms from the pyrrolidine attachment point, providing a longer spacer than the but-3-yn-2-one analog (three-carbon reach) [1]. This extended spacer is advantageous for bioconjugation applications employing copper-catalyzed azide-alkyne cycloaddition (CuAAC), where increased distance between the triazole linkage and the pyrrolidine scaffold can reduce steric interference with protein target binding. The calculated LogP of 0.5784 indicates adequate aqueous solubility for biological assay conditions while maintaining sufficient lipophilicity for cellular penetration . This compound should be selected over the shorter-chain butynone analog specifically when spatial separation between the click handle and the pharmacophore is mechanistically important.

FBDD: Balanced Pyrrolidine Fragment

With MW 151.21 Da, TPSA 29.1 Ų, LogP 0.5784, H_Acceptors = 2, H_Donors = 1, and Rotatable_Bonds = 3, 1-(Pyrrolidin-3-yl)pent-4-yn-2-one falls within lead-like physicochemical space suitable for fragment-based screening approaches . The combination of a rigid pyrrolidine scaffold with a flexible alkynone chain provides three-dimensional character while maintaining compliance with the Rule of Three (MW <300, LogP ≤3, H_Donors ≤3, H_Acceptors ≤3). Compared to N-1 amide-type analogs that lack the H-bond donor, this compound offers superior fragment-growth potential through the secondary amine, enabling vector-based elaboration toward protease or kinase ATP-site ligands. Procurement for fragment library assembly should favor this C-3-substituted pyrrolidine over C-2 positional isomers when the vector geometry of substitution relative to the ring nitrogen is a design criterion [1].

Process Chemistry: Route Scouting & Custom Synthesis

Given the limited commercial availability of 1-(Pyrrolidin-3-yl)pent-4-yn-2-one at scales above 1 g , this compound is best suited for early-stage route scouting and milligram-to-gram medicinal chemistry campaigns rather than late-stage process development. The transparent pricing of the regioisomeric pent-4-yn-1-one analog (available up to 10 g from Enamine) [1] means that process chemistry groups requiring multi-gram quantities should conduct a rigorous synthetic feasibility assessment comparing the target compound's dual-enolizable advantage against the more readily available 1-one regioisomer. If the synthetic route downstream requires two distinct α-functionalization steps, the procurement of the 2-one isomer—even on a custom-synthesis basis—may be cost-justified by the reduced step count and higher convergence of the overall sequence.

Application

Selection Property

Validation Focus

Cathepsin Inhibitor SAR Studies

Dual enolizable α-positions for sequential ketone functionalization

Verify regioselective alkylation outcomes at both α-carbons in cysteine protease inhibitor scaffolds

CuAAC Bioconjugation with Extended Spacer

Pent-4-yn-2-one chain length providing five-atom alkyne-to-pyrrolidine spacing

Confirm triazole linkage position does not sterically interfere with protein target binding

Fragment-Based Lead Discovery

Lead-like physicochemical profile (MW 151, TPSA 29.1, LogP 0.58, RotB 3)

Assess fragment hit rates and ligand efficiency against protease or kinase panels

Route Scouting & Early Synthesis Campaigns

Availability at 1 g scale with inquiry-based bulk supply; dual-enolizable advantage

Evaluate cost-benefit of custom synthesis for multi-gram needs against regioisomeric alternatives

• [1] Kuujia / Enamine. 1-Pyrrolidin-3-ylpent-4-yn-1-one; CAS 1599347-87-1; EN300-795105; pricing up to 10 g. Available at: https://www.kuujia.com/cas-1599347-87-1.html View Source